2-chloro-5-({[(5-methoxy-1H-benzimidazol-2-yl)thio]acetyl}amino)benzoic acid

• IUPAC Name: 2-chloro-5-[[2-[(6-methoxy-1H-benzimidazol-2-yl)sulfanyl]acetyl]amino]benzoic acid
• InChI: InChI=1S/C17H14ClN3O4S/c1-25-10-3-5-13-14(7-10)21-17(20-13)26-8-15(22)19-9-2-4-12(18)11(6-9)16(23)24/h2-7H,8H2,1H3,(H,19,22)(H,20,21)(H,23,24)
• InChI Key: WJERGNOMODNDAB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(N2)SCC(=O)NC3=CC(=C(C=C3)Cl)C(=O)O
• Molecular Formula: C17H14ClN3O4S
• Molecular Weight: 391.8 g/mol

Description

2-chloro-5-({[(5-methoxy-1H-benzimidazol-2-yl)thio]acetyl}amino)benzoic acid, also known as CMB-2, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of benzimidazole derivatives and has been shown to possess anti-inflammatory, anti-cancer, and anti-microbial properties.

Mechanism of Action

The exact mechanism of action of 2-chloro-5-({[(5-methoxy-1H-benzimidazol-2-yl)thio]acetyl}amino)benzoic acid is not fully understood. However, it is believed to exert its effects by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation, cancer, and microbial growth.
Biochemical and Physiological Effects:
2-chloro-5-({[(5-methoxy-1H-benzimidazol-2-yl)thio]acetyl}amino)benzoic acid has been shown to exert its effects on various biochemical and physiological processes in the body. It has been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in inflammation and cancer. It has also been shown to inhibit the activity of the enzyme COX-2, which is involved in the production of pro-inflammatory prostaglandins. In addition, 2-chloro-5-({[(5-methoxy-1H-benzimidazol-2-yl)thio]acetyl}amino)benzoic acid has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting their proliferation.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-chloro-5-({[(5-methoxy-1H-benzimidazol-2-yl)thio]acetyl}amino)benzoic acid is its versatility in terms of its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-cancer, and anti-microbial properties, which makes it a promising candidate for the development of new drugs. However, one of the limitations of 2-chloro-5-({[(5-methoxy-1H-benzimidazol-2-yl)thio]acetyl}amino)benzoic acid is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 2-chloro-5-({[(5-methoxy-1H-benzimidazol-2-yl)thio]acetyl}amino)benzoic acid. One potential direction is the development of new derivatives of 2-chloro-5-({[(5-methoxy-1H-benzimidazol-2-yl)thio]acetyl}amino)benzoic acid with improved solubility and bioavailability. Another potential direction is the study of the pharmacokinetics and pharmacodynamics of 2-chloro-5-({[(5-methoxy-1H-benzimidazol-2-yl)thio]acetyl}amino)benzoic acid in vivo, which can provide valuable information for the development of new drugs. Finally, the study of the potential synergistic effects of 2-chloro-5-({[(5-methoxy-1H-benzimidazol-2-yl)thio]acetyl}amino)benzoic acid with other drugs or compounds can also be a promising direction for future research.

Scientific Research Applications

2-chloro-5-({[(5-methoxy-1H-benzimidazol-2-yl)thio]acetyl}amino)benzoic acid has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. It has also been shown to possess anti-cancer properties by inducing apoptosis in cancer cells and inhibiting their proliferation. In addition, 2-chloro-5-({[(5-methoxy-1H-benzimidazol-2-yl)thio]acetyl}amino)benzoic acid has been shown to possess anti-microbial properties by inhibiting the growth of bacteria such as Staphylococcus aureus and Escherichia coli.